Cas no 2138240-91-0 (4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride)

• Product Name: 4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride
• CAS No: 2138240-91-0
• CID: 4640968
• Update Time: 2025-05-24

4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride

Additional information on 4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride

Professional Introduction to 4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride (CAS No. 2138240-91-0)

4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138240-91-0, represents a fascinating intersection of heterocyclic chemistry and pharmacology. Its molecular structure incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of an azetidin ring and a 3-methyl-1,2,4-oxadiazole moiety within the molecule suggests a high degree of complexity and versatility, making it a compelling candidate for further investigation.

The morpholine moiety in the compound's name is another critical feature that contributes to its pharmacological profile. Morpholine derivatives are well-known for their ability to interact with various biological targets, including enzymes and receptors. This characteristic makes 4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride a promising candidate for the development of new therapeutic agents. Recent studies have highlighted the potential of morpholine-based compounds in addressing a range of medical conditions, from infectious diseases to chronic inflammatory disorders.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound have been driven by the need for novel molecular entities with improved efficacy and reduced side effects. The combination of an azetidin ring and an oxadiazole group provides a unique scaffold that can be modified to enhance specific biological activities. For instance, the 3-methyl substituent on the oxadiazole ring may play a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and metabolic stability.

One of the most exciting aspects of 4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride is its potential application in drug discovery. Researchers are increasingly interested in exploring the therapeutic potential of heterocyclic compounds due to their diverse biological activities. The azetidin ring, in particular, has been implicated in various pharmacological mechanisms, including anti-inflammatory and antimicrobial effects. By integrating this moiety with other functional groups like morpholine and oxadiazole, scientists aim to develop molecules that can interact selectively with disease-causing targets.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for drug formulation and administration. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This aspect is particularly important in the development of oral medications, where dissolution rate plays a significant role in determining therapeutic outcomes. The structural features of 4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride make it an attractive candidate for further optimization in this regard.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques allow researchers to predict how 4-(azetidin-3-yl)-2-(3-methyl-1,2,4-oxadiazol-5-yl)morpholine dihydrochloride will interact with biological targets at the molecular level. These simulations can provide valuable insights into the compound's binding affinity and mechanism of action. By leveraging such computational tools, scientists can design more effective derivatives with enhanced pharmacological properties.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as multi-step organic synthesis and purification protocols are essential for obtaining a compound with the desired chemical integrity. The complexity of its molecular structure necessitates rigorous quality control measures throughout the manufacturing process.

In conclusion, 4-(azetidin-3-y1)-2-(3-methyl-l ,2 ,4 -oxadiazol -5 -y1 )morpholine dihydrochloride (CAS No . 2138240 -91 -0) is a remarkable compound with significant potential in pharmaceutical research . Its unique molecular architecture , incorporating an azetidin ring , a 3 -methyl-l ,2 ,4 -oxadiazole moiety , and a morpholine group , positions it as a versatile tool for drug discovery . The dihydrochloride salt form enhances its solubility , making it suitable for various therapeutic applications . As research continues to uncover new biological activities and synthetic strategies , this compound is likely to play an increasingly important role in developing innovative treatments for diverse medical conditions .